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Compound of Interest

Compound Name: 3-(Tributylstannyl)quinoline
CAS No.: 166114-72-3
Cat. No.: B185390
Get Quote
. J

Executive Summary

3-(Tributylstannyl)quinoline (CAS: 166114-72-3) is a critical organometallic reagent in
medicinal chemistry, serving as a versatile nucleophile in palladium-catalyzed Stille cross-
coupling reactions.[1] With a molecular weight of 418.21 g/mol , it acts as a "masked" quinoline
carbanion, allowing for the modular installation of the quinoline scaffold—a privileged structure
in antimalarial, antiviral, and anticancer therapeutics.

This guide provides a rigorous analysis of its physicochemical properties, a validated synthesis
protocol via halogen-metal exchange, and a mechanistic breakdown of its application in C-C
bond formation.

Physicochemical Profile

The following data aggregates physical constants and structural identifiers essential for precise
stoichiometric calculations and database registration.
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Property Value Notes

Calculated based on standard
Molecular Weight 418.21 g/mol atomic weights (

Sn dominant isotope average).

C
Molecular Formula H
NSn
CAS Number 166114-72-3
) Viscous liquid at room
Appearance Yellow to colorless oil
temperature.
Estimated; typically purified by
Boiling Point ~180-200 °C @ 0.5 mmHg Kugelrohr distillation or neutral
alumina chromatography.
- THF, Et Hydrophobic; insoluble in
Solubility
O, Toluene, DCM water.
Slow protodestannylation
- Air/Moisture Stable (Short- occurs upon prolonged
Stability ] -
term) exposure to moisture/silica.

Store at 4°C under Argon.

Synthesis & Characterization
Strategic Analysis: The Halogen-Metal Exchange Route

While palladium-catalyzed stannylation of 3-bromoquinoline using hexabutyldistannane is
possible, it is atom-inefficient and expensive. The preferred "Expert" route utilizes halogen-
lithium exchange at cryogenic temperatures. This method ensures high regioselectivity and
prevents the formation of "wurtz-type" homocoupling byproducts.

Experimental Protocol
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Objective: Synthesis of 3-(Tributylstannyl)quinoline from 3-Bromoquinoline.

Reagents:

e 3-Bromoquinoline (1.0 equiv)

e n-Butyllithium (1.1 equiv, 1.6 M in hexanes) or n-Bu

MgLi (for milder exchange)

e Tributyltin chloride (1.1 equiv)

e Anhydrous THF (Solvent)[2][3]

Step-by-Step Methodology:

Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and argon
inlet.

e Solvation: Dissolve 3-bromoquinoline (e.g., 5.0 mmol, 1.04 g) in anhydrous THF (25 mL).
Cool the solution to -78 °C (dry ice/acetone bath).

o Exchange: Add n-BuLi dropwise over 15 minutes. The solution typically turns a deep
red/orange, indicating the formation of the 3-lithioquinoline intermediate.

o Critical Control Point: Maintain temperature below -70 °C to prevent nucleophilic attack of
BuLi on the quinoline ring (C2 position).

e Quench: Stir for 30 minutes at -78 °C, then add tributyltin chloride (Bu

SnCl) neat or as a THF solution dropwise.

o Workup: Allow the mixture to warm to room temperature over 2 hours. Quench with saturated
NH

Cl solution. Extract with Et
O (3x).[3]

 Purification: Dry organics over MgSO
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and concentrate. Purify via rapid chromatography on neutral alumina (Grade Ill) eluting with
hexanes/EtOAc (98:2).

o Note: Avoid silica gel if possible, as the slight acidity can cause destannylation.

Mechanistic Pathway (Synthesis)

The following diagram illustrates the transformation from the aryl halide to the stannane.
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Caption: Synthesis via cryogenic halogen-lithium exchange followed by electrophilic trapping.

Application: The Stille Cross-Coupling
Utility in Drug Discovery

3-(Tributylstannyl)quinoline is primarily used to introduce the quinoline moiety into complex
scaffolds under neutral conditions. Unlike boronic acids (Suzuki coupling), stannanes do not
require a base, making them compatible with base-sensitive substrates (e.g., esters, lactones).

Reaction Workflow
Standard Conditions:

e Catalyst: Pd(PPh

)

(5 mol%) or Pd

(dba)
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IAsPh

e Solvent: Toluene or DMF (degassed).
e Temperature: 80-110 °C.

o Additives: Cul (Copper(l) iodide) is often added ("Copper effect”) to accelerate the
transmetalation step by forming a more reactive organocopper intermediate.

Catalytic Cycle Visualization

The Stille cycle involves three distinct phases: Oxidative Addition, Transmetalation (the rate-
determining step), and Reductive Elimination.

L R-X
R-Quinoline (Er;ctrophile)
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Caption: The Pd(0)/Pd(Il) catalytic cycle for Stille coupling using 3-(Tributylstannyl)quinoline.

Safety & Handling (E-E-A-T Critical)

Organotin compounds pose specific hazards that must be mitigated:

Toxicity: Tributyltin species are neurotoxic and endocrine disruptors. They are readily
absorbed through the skin. Double-gloving (Nitrile over Latex) and working in a fume hood
are mandatory.

Waste Disposal: All aqueous streams and solid waste (silica, celite) must be segregated into
a dedicated "Heavy Metal/Organotin” waste stream. Do not mix with general organic waste.

Decontamination: Glassware should be rinsed with a base bath (alcoholic KOH) or soaked in
a solution of KMnO

to oxidize residual organotins before standard cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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